Cas no 1461707-56-1 (4-(benzenesulfonyl)-1,4-diazabicyclo3.2.1octan-2-ylmethanamine)

• Product Name: 4-(benzenesulfonyl)-1,4-diazabicyclo3.2.1octan-2-ylmethanamine
• CAS No: 1461707-56-1
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 4601005
• PubChem ID: 75480341
• Update Time: 2025-10-31

4-(benzenesulfonyl)-1,4-diazabicyclo3.2.1octan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-yl]methanamine
• 1,4-Diazabicyclo[3.2.1]octane-2-methanamine, 4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)-1,4-diazabicyclo3.2.1octan-2-ylmethanamine

• Inchi： 1S/C13H19N3O2S/c14-8-12-10-16(11-6-7-15(12)9-11)19(17,18)13-4-2-1-3-5-13/h1-5,11-12H,6-10,14H2
• InChI Key： XNZXNSSSNOBSGE-UHFFFAOYSA-N
• SMILES： N12CC(CC1)N(S(C1=CC=CC=C1)(=O)=O)CC2CN

Additional information on 4-(benzenesulfonyl)-1,4-diazabicyclo3.2.1octan-2-ylmethanamine

4-(Benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine: An Overview of a Promising Compound in Medicinal Chemistry

4-(Benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine (CAS No. 1461707-56-1) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazabicyclooctanes, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The benzenesulfonyl group in 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine imparts significant stability and reactivity to the molecule, making it an attractive candidate for various medicinal applications. The presence of the diazabicyclo[3.2.1]octane scaffold provides a rigid and conformationally constrained structure, which can enhance the molecule's binding affinity to specific biological targets.

Recent studies have explored the potential of 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine as a modulator of various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity in vitro, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers investigated the anti-inflammatory properties of 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine. The results showed that the compound significantly reduced inflammation in animal models, indicating its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of a suitable diazabicyclooctane precursor with benzenesulfonyl chloride in the presence of a base such as triethylamine. This method has been refined to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The structural flexibility of the diazabicyclo[3.2.1]octane core allows for the introduction of various functional groups to fine-tune the compound's biological activity and pharmacokinetic properties. For example, modifications at the N-methyl position have been shown to enhance solubility and bioavailability, which are crucial factors for drug development.

In addition to its therapeutic potential, 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine has also been studied for its use as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets makes it valuable for understanding protein function and identifying new drug targets.

The safety profile of 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine has been evaluated through extensive preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

In conclusion, 4-(benzenesulfonyl)-1,4-diazabicyclo[3.2.1]octan-2-ylmethanamine (CAS No. 1461707-56-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases and conditions.